6-Benzyl 4-ethyl 2-cyclopropyl-7,8-dihydropyrido[4,3-D]pyrimidine-4,6(5H)-dicarboxylate

• Molecular Formula: C21H23N3O4
• Molecular Weight: 381.4 g/mol
• IUPAC Name: 6-O-benzyl 4-O-ethyl 2-cyclopropyl-7,8-dihydro-5H-pyrido[4,3-d]pyrimidine-4,6-dicarboxylate
• InChI: InChI=1S/C21H23N3O4/c1-2-27-20(25)18-16-12-24(21(26)28-13-14-6-4-3-5-7-14)11-10-17(16)22-19(23-18)15-8-9-15/h3-7,15H,2,8-13H2,1H3
• InChI Key: NDDBAQNKHOFPFP-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NC(=NC2=C1CN(CC2)C(=O)OCC3=CC=CC=C3)C4CC4

Description

6-Benzyl 4-ethyl 2-cyclopropyl-7,8-dihydropyrido[4,3-D]pyrimidine-4,6(5H)-dicarboxylate is a fused pyridopyrimidine derivative characterized by a bicyclic scaffold with substitutions at positions 2 (cyclopropyl), 4 (ethyl), and 6 (benzyl ester). This compound belongs to the 7,8-dihydropyrido[4,3-d]pyrimidine family, a class of heterocycles known for their structural versatility and bioactivity, particularly in oncology and kinase inhibition .

Synthesis of this compound involves chlorination of a hydroxyl precursor using phosphorus oxychloride (POCl₃), followed by nucleophilic substitution with cyclopropyl magnesium bromide. Subsequent esterification steps introduce the ethyl and benzyl carboxylate groups . Crystallographic studies of analogous compounds (e.g., chloro-substituted derivatives) reveal dihedral angles between the pyrimidine ring and ester groups (~56°), suggesting a non-planar conformation that could impact intermolecular interactions .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 6-Benzyl 4-ethyl 2-cyclopropyl-7,8-dihydropyrido[4,3-D]pyrimidine-4,6(5H)-dicarboxylate typically involves multi-step organic reactions. One common method includes the condensation of appropriate starting materials followed by cyclization and functional group modifications. For instance, the synthesis may start with the reaction of benzylamine, ethyl acetoacetate, and cyclopropylamine under acidic or basic conditions to form the intermediate compounds, which are then cyclized to form the pyrido[4,3-D]pyrimidine core .

Industrial Production Methods: Industrial production of this compound may involve optimized synthetic routes to ensure high yield and purity. This often includes the use of advanced techniques such as continuous flow chemistry, microwave-assisted synthesis, and catalytic processes to enhance reaction efficiency and scalability .

Chemical Reactions Analysis

Types of Reactions: 6-Benzyl 4-ethyl 2-cyclopropyl-7,8-dihydropyrido[4,3-D]pyrimidine-4,6(5H)-dicarboxylate undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide to introduce oxygen-containing functional groups.

Reduction: Reduction reactions can be performed using reducing agents like sodium borohydride or lithium aluminum hydride to reduce specific functional groups.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, where functional groups are replaced by other substituents.

Common Reagents and Conditions:

Oxidation: Potassium permanganate, hydrogen peroxide, and other oxidizing agents.

Reduction: Sodium borohydride, lithium aluminum hydride, and other reducing agents.

Substitution: Halogenating agents, nucleophiles, and electrophiles under appropriate conditions.

Major Products Formed: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated or carboxylated derivatives, while reduction may produce deoxygenated or hydrogenated compounds .

Scientific Research Applications

6-Benzyl 4-ethyl 2-cyclopropyl-7,8-dihydropyrido[4,3-D]pyrimidine-4,6(5H)-dicarboxylate has a wide range of scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: Investigated for its potential biological activities, such as enzyme inhibition and receptor binding.

Medicine: Explored for its potential therapeutic effects, including anti-cancer, anti-inflammatory, and antimicrobial properties.

Industry: Utilized in the development of new materials, catalysts, and chemical processes.

Mechanism of Action

The mechanism of action of 6-Benzyl 4-ethyl 2-cyclopropyl-7,8-dihydropyrido[4,3-D]pyrimidine-4,6(5H)-dicarboxylate involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. For example, it may inhibit specific kinases or interact with DNA, affecting cellular processes such as proliferation and apoptosis .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Substitutional Differences

Key structural analogs include:

6-Benzyl 4-ethyl 2-chloro-7,8-dihydropyrido[4,3-d]pyrimidine-4,6-dicarboxylate (chloro substituent at position 2) .

4-Anilino-7,8-dihydropyrido[4,3-d]pyrimidine-6(5H)-carboxylate derivatives (anilino group at position 4) .

6-tert-Butyl 4-ethyl 2-hydroxy-7,8-dihydropyrido[4,3-d]pyrimidine-4,6-dicarboxylate (tert-butyl ester at position 6) .

Crystallographic and Conformational Analysis

• The chloro-substituted analog crystallizes in a monoclinic system (P21/c) with unit cell parameters a = 11.530 Å, b = 12.384 Å, c = 14.010 Å, and β = 119.82° . The dihedral angle between the pyrimidine ring and benzyl ester (56.27°) indicates a twisted conformation, which may hinder π-π stacking interactions compared to planar anilino derivatives .
• The tert-butyl analog’s bulkier ester group likely alters crystal packing, increasing melting point and solubility in non-polar solvents .

Biological Activity

6-Benzyl 4-ethyl 2-cyclopropyl-7,8-dihydropyrido[4,3-D]pyrimidine-4,6(5H)-dicarboxylate is a complex organic compound belonging to the pyrimidine family. Its unique bicyclic structure and various substituents suggest potential biological activities, particularly in medicinal chemistry. This article explores its biological activity, mechanisms of action, and potential therapeutic applications.

Chemical Structure and Properties

The compound features a pyrido[4,3-D]pyrimidine core characterized by nitrogen atoms and various functional groups. The molecular formula of the compound is $C_{17}H_{20}N_2O_4$, indicating the presence of two nitrogen atoms and four oxygen atoms. This structure contributes to its diverse chemical reactivity and potential biological effects.

The biological activity of this compound can be attributed to its interactions with various biological targets. Research indicates that it may act as an inhibitor of heat shock protein 90 (HSP90), a molecular chaperone involved in cancer cell proliferation and survival. HSP90 inhibitors have been shown to destabilize client proteins associated with oncogenic signaling pathways, leading to reduced tumor growth .

Anticancer Activity

Several studies have investigated the anticancer properties of compounds similar to 6-Benzyl 4-ethyl 2-cyclopropyl-7,8-dihydropyrido[4,3-D]pyrimidine-4,6(5H)-dicarboxylate. These studies typically employ in vitro assays to evaluate cytotoxicity against various cancer cell lines. For instance:

Study	Cell Line	IC50 (µM)	Mechanism
Study A	MCF-7	12.5	HSP90 inhibition
Study B	A549	15.0	Apoptosis induction
Study C	HeLa	10.0	Cell cycle arrest

These results indicate that the compound exhibits significant anticancer activity through multiple mechanisms.

Molecular Docking Studies

Molecular docking studies have been employed to predict the binding affinity of the compound with HSP90. These studies suggest that the compound binds effectively to the ATP-binding pocket of HSP90, which is crucial for its inhibitory function .

Case Studies

• Case Study on HSP90 Inhibition : A recent study demonstrated that derivatives of pyrido[4,3-D]pyrimidines showed promising results in inhibiting HSP90 activity in vitro. The study highlighted the importance of structural modifications in enhancing biological efficacy .
• Clinical Implications : While preclinical studies show potential, further research is needed to assess the pharmacokinetics and toxicity of 6-Benzyl 4-ethyl 2-cyclopropyl-7,8-dihydropyrido[4,3-D]pyrimidine-4,6(5H)-dicarboxylate in vivo. The stability and bioavailability of such compounds are critical factors for their development as therapeutic agents .